Cas no 954628-22-9 (N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-3-methylbenzamide)

• Product Name: N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-3-methylbenzamide
• CAS No: 954628-22-9
• MF: C₂₀H₂₂N₂O₃
• MW: 338.400285243988
• CID: 5924743
• PubChem ID: 16918362
• Update Time: 2023-11-22

N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]methyl]-3-methyl-
• N-{[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-3-methylbenzamide
• 954628-22-9
• AKOS024643564
• N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-3-methylbenzamide
• F2370-0181
• N-{1-(4-methoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-3-methylbenzamide

• Inchi： 1S/C20H22N2O3/c1-14-4-3-5-16(10-14)20(24)21-12-15-11-19(23)22(13-15)17-6-8-18(25-2)9-7-17/h3-10,15H,11-13H2,1-2H3,(H,21,24)
• InChI Key： SPUFJCWEOCVSMJ-UHFFFAOYSA-N
• SMILES： C(NCC1CC(=O)N(C2=CC=C(OC)C=C2)C1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 338.16304257g/mol
• Monoisotopic Mass: 338.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.180±0.06 g/cm3(Predicted)
• Boiling Point: 614.5±40.0 °C(Predicted)
• pka: 14.85±0.46(Predicted)